Cas no 838837-11-9 (9,10-Anthracenedione, 1-hydroxy-, dihydrate)

9,10-Anthracenedione, 1-hydroxy-, dihydrate structure
838837-11-9 structure
Product Name:9,10-Anthracenedione, 1-hydroxy-, dihydrate
CAS No:838837-11-9
MF:C14H12O5
MW:260.242084503174
CID:1813036
PubChem ID:71414848
Update Time:2025-04-21

9,10-Anthracenedione, 1-hydroxy-, dihydrate Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1-hydroxy-, dihydrate
    • 1-hydroxyanthracene-9,10-dione,dihydrate
    • 1-Hydroxyanthracene-9,10-dione--water (1/2)
    • DTXSID80834284
    • 838837-11-9
    • Inchi: 1S/C14H8O3.2H2O/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16;;/h1-7,15H;2*1H2
    • InChI Key: DXMVTAJZKQWCHH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)O)=O.O.O

Computed Properties

  • Exact Mass: 260.06847348g/mol
  • Monoisotopic Mass: 260.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 349
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.4Ų
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